Cas no 183322-53-4 (Benzenamine,5-ethynyl-2-methyl-)

• Product Name: Benzenamine,5-ethynyl-2-methyl-
• CAS No: 183322-53-4
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 114066
• PubChem ID: 18925060
• Update Time: 2025-04-18

Benzenamine,5-ethynyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,5-ethynyl-2-methyl-
• 3-ethynyl-6-methylaniline
• 5-ethynyl-2-methylaniline
• Benzenamine, 5-ethynyl-2-methyl- (9CI)
• Benzenamine, 5-ethynyl-2-methyl-
• DTXSID60596530
• MFCD18207361
• UASVPQOWYLTXIE-UHFFFAOYSA-N
• SCHEMBL1467057
• AKOS006339734
• EN300-6461477
• AT27620
• 183322-53-4
• DB-315433

• Inchi： 1S/C9H9N/c1-3-8-5-4-7(2)9(10)6-8/h1,4-6H,10H2,2H3
• InChI Key： UASVPQOWYLTXIE-UHFFFAOYSA-N
• SMILES： NC1C=C(C#C)C=CC=1C

Computed Properties

• Exact Mass: 131.07357
• Monoisotopic Mass: 131.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes